N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-4-nitrobenzamide hydrochloride

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-4-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C21H22N4O5S.ClH/c1-29-17-6-7-18-19(14-17)31-21(22-18)24(9-8-23-10-12-30-13-11-23)20(26)15-2-4-16(5-3-15)25(27)28;/h2-7,14H,8-13H2,1H3;1H
• InChI Key: VQSRDHMOOJAXKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-].Cl
• Molecular Formula: C21H23ClN4O5S
• Molecular Weight: 478.9 g/mol

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-4-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C21H23ClN4O5S and its molecular weight is 478.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Chemical synthesis and structural analysis form a cornerstone of research involving complex molecules. For example, the study of 1‐[2‐(5‐Nitro‐1H‐benzimidazol‐1‐yl)ethyl]morpholinium chloride offers insights into the synthesis of nitro-substituted benzimidazoles and morpholinium compounds, showcasing methods that might be relevant to the synthesis of closely related compounds (Akkurt et al., 2005).

Pharmacological Activities

Research on novel pharmacological activities is critical in drug discovery. The work on Synthesis and pharmacological activities of some novel 5-chloro-N-(4-(1,5-(disubstituted)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)-2-methoxybenzamide derivatives demonstrates the potential of structurally similar compounds in exhibiting anti-inflammatory activities (Abdulla et al., 2013).

Antimicrobial and Antifungal Activities

The development of antimicrobial and antifungal agents is an area of significant interest. For instance, Imino-4-Methoxyphenol Thiazole Derived Schiff Base Ligands were synthesized and evaluated for their antimicrobial activities, indicating the potential of methoxy and thiazole derivatives in combating microbial infections (Vinusha et al., 2015).

Material Science and Corrosion Inhibition

In material science, the development of corrosion inhibitors is crucial for extending the life of metals. The study on Two new 8-hydroxyquinoline derivatives as efficient corrosion inhibitors for mild steel in hydrochloric acid showcases how derivatives of heterocyclic compounds can be synthesized and applied in protecting metals from corrosion, which may be relevant for related compounds seeking similar applications (Rbaa et al., 2019).